Cas no 477710-17-1 (2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile)
2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile
-
2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E148320-25mg |
2-[(E)-2-(2-Bromophenyl)hydrazono]-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile |
477710-17-1 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E148320-50mg |
2-[(E)-2-(2-Bromophenyl)hydrazono]-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile |
477710-17-1 | 50mg |
$ 380.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00858568-1g |
(E)-N-(2-Bromophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethanecarbohydrazonoyl cyanide |
477710-17-1 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI70752-1mg |
(E)-N-(2-bromophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethanecarbohydrazonoyl cyanide |
477710-17-1 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI70752-5mg |
(E)-N-(2-bromophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethanecarbohydrazonoyl cyanide |
477710-17-1 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI70752-10mg |
(E)-N-(2-bromophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethanecarbohydrazonoyl cyanide |
477710-17-1 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI70752-500mg |
(E)-N-(2-bromophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethanecarbohydrazonoyl cyanide |
477710-17-1 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI70752-1g |
(E)-N-(2-bromophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethanecarbohydrazonoyl cyanide |
477710-17-1 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| A2B Chem LLC | AI70752-5g |
(E)-N-(2-bromophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethanecarbohydrazonoyl cyanide |
477710-17-1 | >90% | 5g |
$4744.00 | 2024-04-19 | |
| abcr | AB579557-500mg |
2-[(E)-2-(2-Bromophenyl)hydrazono]-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile; . |
477710-17-1 | 500mg |
€678.60 | 2024-08-02 |
2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile
Introduction to 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile (CAS No. 477710-17-1)
2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile, identified by its CAS number 477710-17-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate molecular structure, which includes a hydrazono group, a bromophenyl moiety, and a pyrazole ring. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.
The hydrazono group in the molecular structure of 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile is particularly noteworthy. Hydrazones are well-known for their reactivity and ability to participate in various chemical transformations, making them valuable intermediates in synthetic chemistry. In particular, the hydrazono group can undergo reactions such as condensation, oxidation, and reduction, which are pivotal in the synthesis of more complex molecules. This reactivity has been leveraged in the development of novel therapeutic agents targeting various diseases.
Furthermore, the bromophenyl moiety attached to the hydrazono group introduces additional layers of chemical functionality. Bromine atoms are known to enhance the lipophilicity of molecules, which can be crucial for drug absorption and distribution within the body. Additionally, bromophenyl derivatives have been extensively studied for their potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this group into 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile suggests that it may exhibit similar beneficial effects.
The pyrazole ring is another key structural feature of this compound. Pyrazoles are heterocyclic compounds that have been widely investigated for their pharmacological properties. They are known to exhibit a broad spectrum of biological activities, including anticonvulsant, anti-inflammatory, antifungal, and anticancer effects. The 3,5-dimethyl substitution on the pyrazole ring further modulates its electronic properties and enhances its binding affinity to biological targets. This modification has been strategically employed in the design of drugs to improve their efficacy and selectivity.
The combination of these structural elements—the hydrazono group, the bromophenyl moiety, and the pyrazole ring—makes 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile (CAS No. 477710-17-1) a versatile scaffold for drug discovery. Researchers have been exploring its potential applications in various therapeutic areas, particularly in oncology and inflammation-related diseases. The compound’s ability to interact with multiple biological pathways makes it an attractive candidate for developing novel treatments.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic profiles. Among these compounds, pyrazole derivatives have emerged as particularly promising candidates for drug development. The structural features of 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile, including its hydrazono group and pyrazole ring, align well with this trend. These features not only contribute to its chemical reactivity but also enhance its potential as a therapeutic agent.
In addition to its structural complexity, 2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-y)]l]-3-oxopropanenitrile (CAS No. 477710--17--1) exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. Its molecular weight and solubility profile suggest that it could be effectively formulated into various dosage forms suitable for oral or parenteral administration. Furthermore, its stability under different storage conditions is another critical factor that must be considered during drug development.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods not only improve the overall yield but also minimize side reactions, ensuring that the final product meets pharmaceutical-grade standards.
One of the most exciting aspects of working with compounds like 2-(E)-2-(2-Bromophenyl)hyd razono--(35dimeth yl-lH-p y ra z ol-l - y l ) - 33 oxop ro p an eni tr ile ( C A S N o . 47771 0 - 17 - 1 ) is the opportunity to explore their biological activity through high-throughput screening (HTS) and other experimental techniques. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with the most promising activity profiles. This approach has been instrumental in identifying new lead compounds for drug development.
In conclusion, 22( E ) -22( 22-bromo phen yl ) hy d razo no -33(35dim eth y l - l H - p y ra z ol -11 - y l ) -33 ox op ro p an eni tr ile ( C A S N o . 47771 0 - 17 - 1 ) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the hy d razo no group, brom o phen yl moiety, and py ra z ole ring, makes it an attractive scaffold for developing novel therapeutic agents. Recent studies have highlighted its potential applications in oncology and inflammation-related diseases, further underscoring its importance as a research tool.
477710-17-1 (2-(E)-2-(2-Bromophenyl)hydrazono-3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)